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Compound of Interest

Compound Name:
5-Phenylthiophene-2-

carbaldehyde

Cat. No.: B091291 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is a critical component of laboratory safety and environmental stewardship.

This guide provides a detailed, step-by-step operational plan for the proper disposal of 5-
Phenylthiophene-2-carbaldehyde (CAS No. 19163-21-4), ensuring compliance with safety

regulations and minimizing environmental impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 5-Phenylthiophene-2-
carbaldehyde with appropriate personal protective equipment (PPE). This includes, but is not

limited to, safety goggles or face shields, chemical-resistant gloves (such as nitrile), and a lab

coat.[1][2] All handling of the compound and its waste should occur within a certified chemical

fume hood to prevent inhalation of dust or vapors.

Key Data for Safe Handling and Disposal
A summary of essential quantitative data for 5-Phenylthiophene-2-carbaldehyde is provided

below. Understanding these properties is crucial for risk assessment and the formulation of

safe disposal strategies.
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Property Value Source

CAS Number 19163-21-4 [1][2][3][4][5]

Molecular Formula C₁₁H₈OS [1][2][3][4]

Molecular Weight 188.25 g/mol [1][2][3]

Appearance Solid [1][2][3]

Melting Point 92-95 °C [1][2][3]

Storage Class 11 - Combustible Solids [1][3]

Step-by-Step Disposal Protocol
The recommended and safest method for the disposal of 5-Phenylthiophene-2-carbaldehyde
is through an approved hazardous waste disposal facility.[6][7] Attempting to neutralize or treat

the chemical in-house without validated procedures can be dangerous. The combustion of

thiophene-containing compounds, for instance, can produce toxic sulfur dioxide gas.

Waste Segregation and Collection
Proper segregation of waste is the first critical step.

Solid Waste: Collect unreacted 5-Phenylthiophene-2-carbaldehyde, contaminated

weighing paper, spatulas, and other disposable labware in a designated, leak-proof

hazardous waste container made of a compatible material like high-density polyethylene

(HDPE).

Liquid Waste: If the compound is in a solution, collect the waste in a clearly labeled, leak-

proof hazardous waste container. Do not mix this waste with other incompatible waste

streams.

Contaminated PPE: Dispose of gloves, disposable lab coats, and other contaminated

personal protective equipment in a designated hazardous waste bag.

Labeling of Waste Containers
Accurate and clear labeling is essential for safety and regulatory compliance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://patents.google.com/patent/US5545336A/en
https://www.sigmaaldrich.com/US/en/product/aldrich/565938
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_5_Thiophen_2_yl_nicotinaldehyde_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
http://www.chemical-suppliers.eu/enp/phenylthiophene-carbaldehyde-PX334032
https://www.youtube.com/watch?v=n9wUdgxCLMQ
https://patents.google.com/patent/US5545336A/en
https://www.sigmaaldrich.com/US/en/product/aldrich/565938
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_5_Thiophen_2_yl_nicotinaldehyde_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
http://www.chemical-suppliers.eu/enp/phenylthiophene-carbaldehyde-PX334032
https://patents.google.com/patent/US5545336A/en
https://www.sigmaaldrich.com/US/en/product/aldrich/565938
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_5_Thiophen_2_yl_nicotinaldehyde_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://patents.google.com/patent/US5545336A/en
https://www.sigmaaldrich.com/US/en/product/aldrich/565938
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_5_Thiophen_2_yl_nicotinaldehyde_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://patents.google.com/patent/US5545336A/en
https://www.sigmaaldrich.com/US/en/product/aldrich/565938
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_5_Thiophen_2_yl_nicotinaldehyde_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://patents.google.com/patent/US5545336A/en
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_5_Thiophen_2_yl_nicotinaldehyde_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b091291?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_5_Hydroxy_2_thiophen_3_YL_pyridine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Thiophene
https://www.benchchem.com/product/b091291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste containers must be clearly labeled with the words "Hazardous Waste".

The full chemical name, "5-Phenylthiophene-2-carbaldehyde", and the CAS Number

(19163-21-4) must be included.

Indicate the primary hazards associated with the compound, such as "Combustible Solid"

and "Irritant".

Include the date of waste generation and the approximate quantity.

Storage of Hazardous Waste
Proper storage of the collected waste is crucial to prevent accidents.

Store sealed hazardous waste containers in a designated, well-ventilated, and secure waste

accumulation area.

Ensure the storage area is away from heat, sparks, and open flames.[6]

Incompatible materials, such as strong oxidizing agents, strong bases, and strong reducing

agents, should be stored separately.[6]

Spill Management
In the event of a spill, immediate and appropriate action is necessary.

Evacuate the area and ensure it is well-ventilated.

Remove all sources of ignition.[6]

Wearing appropriate PPE, contain the spill using an inert absorbent material such as

vermiculite or sand.

Carefully sweep or shovel the absorbed material into a labeled hazardous waste container.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water. Collect all

cleaning materials as hazardous waste.
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Final Disposal
The final step is the transfer of the hazardous waste to a certified facility.

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Under no circumstances should this chemical be emptied into drains or disposed of in

regular trash.[8]

Disposal Workflow Diagram
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Caption: Disposal workflow for 5-Phenylthiophene-2-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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